Cas no 96606-37-0 (2,4,6-Trifluorobenzonitrile)

2,4,6-Trifluorobenzonitrile structure

Product Name:2,4,6-Trifluorobenzonitrile

CAS No:96606-37-0

Molecular Formula:C₇H₂F₃N

Molecular Weight:157.092691898346

MDL:MFCD00042399

CID:61857

PubChem ID:737177

2,4,6-Trifluorobenzonitrile Properties

Names and Identifiers

- 2,4,6-Trifluorobenzonitrile
- 2,4,6-Trifluorobenzo
- 2,3-DIHYDROXY STYRENE
- 2,4,6-Ditrfluorobenzonitrile
- 2,4,6-F3-C6H2CN
- 2,4,6-Trifluoro-benzonitrile
- NC-2,4,6-F3-C6H2
- 2,4,6-Trifluorobenzonitrile 98%
- 2,4,6-Trifluorobenzonitrile98%
- 2,4,6-TRIFLUOROBENZONITRILE,99%
- Benzonitrile, 2,4,6-trifluoro-
- 2,4,6-trifluorobenzenecarbonitrile
- PubChem1565
- KSC488G9F
- HTKFGTCCOJIUIK-UHFFFAOYSA-N
- BCP13068
- BBL102000
- STL555797
- SBB064041
- TRA0074040
- AS01711
- CM13152
- SY006748
- AB0011
- 2,4,6-Trifluorobenzonitrile (ACI)
- 2-(Ethylthio)-4,6-difluorobenzonitrile
- CS-W017738
- DTXCID30304245
- AC-4107
- T1908
- CK2158
- 103498-69-7
- AKOS005762911
- 2,4,6-Ditrfluoro-benzonitrile
- SCHEMBL185766
- DB-019830
- DTXSID80353182
- 2,4,6-trifluoro-benzonitrile
- 2,4,6-Trifluorobenzonitrile, 97%
- AS-45869
- Benzonitrile, 2,4,6-trifluoro-, radical ion(1-) (9CI)
- 96606-37-0
- EN300-125463
- MFCD00042399
- +Expand
- MDL： MFCD00042399
- InChIKey： HTKFGTCCOJIUIK-UHFFFAOYSA-N
- Inchi： 1S/C7H2F3N/c8-4-1-6(9)5(3-11)7(10)2-4/h1-2H
- SMILES： N#CC1C(F)=CC(F)=CC=1F
- BRN： 5512504

Computed Properties

Exact Mass: 157.013934g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 0
Monoisotopic Mass: 157.013934g/mol
Monoisotopic Mass: 157.013934g/mol
Topological Polar Surface Area: 23.8Å²
Heavy Atom Count: 11
Complexity: 173
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

LogP: 1.97558
PSA: 23.79000
Refractive Index: 1.413
Boiling Point: 228.5℃/760mmHg
Melting Point: 58.0 to 61.0 deg-C
Flash Point: 92℃
Color/Form: Light yellow crystalline solid
Solubility: Insoluble in water
Density: 1.2465 (estimate)

2,4,6-Trifluorobenzonitrile Security Information

Symbol: GHS06
WGK Germany：3
Safety Term：6.1
Safety Instruction： S36/37/39-S26
Packing Group：III
Risk Phrases：R20/21/22; R36/37/38
Dangerous goods sign： Xn
Hazardous Material transportation number：3276
Hazard Statement： H331,H302,H312,H315,H319,H335
Warning Statement： P261,P305
P351
P338,P302
P352,P321,P405,P501a
Prompt：dangerous
Storage Condition：Store at 4 ° C, better storage at -4 ° C
PackingGroup：III
Risk Phrases： R20/21/22;R36/37/38
Signal Word：warning
HazardClass：6.1

2,4,6-Trifluorobenzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4,6-Trifluorobenzonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003G3O-1g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	1g	$4.00	2024-04-19
A2B Chem LLC	AB60036-1g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	1g	$4.00	2024-07-18
Aaron	AR003GC0-1g	2,4,6-Trifluorobenzonitrile	96606-37-0	95%	1g	$3.00	2024-07-18
abcr	AB112764-5 g	2,4,6-Trifluorobenzonitrile, 98%; .	96606-37-0	98%	5g	€66.70	2023-02-05
Alichem	A019000207-1kg	2,4,6-Trifluorobenzonitrile	96606-37-0	95%	1kg	$1399.00	2023-08-31
Ambeed	A107724-1g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	1g	$5.0	2024-04-15
Apollo Scientific	PC7283R-5g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	5g	£10.00	2023-09-02
Enamine	EN300-125463-0.05g	2,4,6-trifluorobenzonitrile	96606-37-0	95%	0.05g	$19.0	2023-06-08
eNovation Chemicals LLC	D688931-100g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	100g	$170	2022-10-14
Fluorochem	007487-1g	2,4,6-Trifluorobenzonitrile	96606-37-0	98%	1g	￡10.00	2022-03-01

2,4,6-Trifluorobenzonitrile Synthesis

Synthetic Circuit 1

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Tetraphenylphosphonium bromide , Zinc Solvents: Toluene , Water ; rt → 80 °C
1.2 Reagents: Acetic acid ; 2 - 3 h, 90 - 95 °C

Reference

: Process for preparation of halogen substituted benzoic acids

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Synthetic Circuit 2

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Zinc Solvents: Water ; rt → 75 °C
1.2 Reagents: Formic acid ; 75 °C

Reference

: Process for preparation of halogenated benzylamines by selective dehalogenation of halogenated benzonitriles and hydrogenation

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Synthetic Circuit 3

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc , Dipotassium phosphate Solvents: Water ; 2 - 3 h, 80 °C; 2 - 3 kg/cm2, 90 - 95 °C

Reference

: Process for preparation of 2,4,6-trifluorobenzoic acid

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Synthetic Circuit 4

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Acetic acid , Zinc , Hydrochloric acid Solvents: Water ; rt → 90 °C; 2 h, 90 °C; 4 h, 95 - 105 °C; 105 °C → rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; pH 7, rt

Reference

: Method for preparing compound 2,4,6-trifluorobenzylamine from pentachlorobenzonitrile by fluorination, dechlorination and catalytic hydrogenation

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Synthetic Circuit 5

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Hydrogen , Diisopropylethylamine Catalysts: Palladium Solvents: Ethyl acetate ; 12 h, 0.5 MPa, 90 °C

Reference

: Preparation method of 2,4,6-trifluorobenzylamine

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Synthetic Circuit 6

31881-89-7

96606-37-0

Reaction Conditions

1.1 Reagents: Zinc , Sulfuric acid Solvents: Benzonitrile , Water

Reference

: Preparation of aromatic halo nitriles.

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Synthetic Circuit 7

31881-89-7

96606-37-0

Reaction Conditions

Reference

: 2,4,6-Trifluorobenzonitrile

, Japan, , ,

Synthetic Circuit 8

99835-26-4

96606-37-0

Reaction Conditions

1.1 Reagents: Potassium fluoride

Reference

: 2,4,6-Trifluorobenzonitrile

, Japan, , ,

Synthetic Circuit 9

6575-05-9

96606-37-0

Reaction Conditions

Reference

: 2,4,6-Trifluorobenzonitrile

, Japan, , ,

Synthetic Circuit 10

2891849-33-3

96606-37-0

24229-10-5

Reaction Conditions

1.1 Solvents: 1,4-Dioxane ; 3 h, 100 °C

Reference

: Mechanistic Insights into C(sp2)-C(sp)N Reductive Elimination from Gold(III) Cyanide Complexes

Genoux, Alexandre; Gonzalez, Jorge A.; Merino, Estibaliz ; Nevado, Cristina, Angewandte Chemie, 2020, 59(41), 17881-17886